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Compound of Interest

Compound Name: Spiro[2.4]heptane
CAS No.: 185-49-9
Cat. No.: B14747456
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
spiro[2.4]heptane. Due to the limited availability of published experimental spectra for the
parent molecule, this document presents the known experimental 13C NMR data alongside
theoretically predicted *H NMR, IR, and mass spectrometry data. Detailed, generalized
experimental protocols for acquiring such spectra are also included.

Introduction

Spiro[2.4]heptane is a saturated bicyclic hydrocarbon with a unique spirocyclic structure,
consisting of a cyclopropane ring and a cyclopentane ring sharing a single carbon atom. This
strained ring system imparts interesting chemical and physical properties, making its
spectroscopic characterization crucial for its identification and for understanding its behavior in
chemical reactions. This guide serves as a core reference for the spectroscopic properties of
this compound.

Spectroscopic Data
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The following sections summarize the available and predicted spectroscopic data for
spiro[2.4]heptane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR Data (Experimental)

The experimental 13C NMR spectrum of spiro[2.4]heptane has been reported. The chemical
shifts are provided in the table below.

Carbon Atom Chemical Shift (6) ppm
C1,C2 11.5
C3 37.8
C4,C7 25.9
C5, C6 325

Reference: J. E. Maggio, H. E. Simmons J. Amer. Chem. Soc. 103, 1579(1981)[1][2]
1H NMR Data (Predicted)

Due to the lack of publicly available experimental *H NMR spectra, the following are predicted
chemical shifts and multiplicities based on the structure of spiro[2.4]heptane. The molecule's
symmetry would lead to a relatively simple spectrum.

Predicted Chemical Shift

Proton(s) Predicted Multiplicity
(3) ppm

H1, H2 0.4-0.6 Multiplet

H4, H7 14-16 Multiplet

H5, H6 1.6-1.8 Multiplet

Infrared (IR) Spectroscopy (Predicted)
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An experimental IR spectrum for spiro[2.4]heptane is not readily available. However, based on
its alkane structure, the IR spectrum is expected to be dominated by C-H and C-C stretching
and bending vibrations.

Wavenumber (cm~2) Vibration Type Intensity
2850-3000 C-H Stretch (sp3? C-H) Strong
~3080 C-H Stretch (cyclopropyl) Medium
1450-1470 CHz2 Scissoring Medium
~1020 Cyclopropane ring vibration Medium

Mass Spectrometry (MS) (Predicted)

The mass spectrum of spiro[2.4]heptane, obtained by electron ionization (El), would be
expected to show a molecular ion peak and characteristic fragmentation patterns of cyclic

alkanes.

miz lon Fragment (Predicted) Relative Abundance
96 [C7Ha12]*e (Molecular lon) Moderate

81 [CeHs]* High

68 [CsHs]* High

67 [CsHA]*+ High

54 [CaHs]*e Moderate

41 [C3Hs]* High

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above.

NMR Spectroscopy
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Sample Preparation:

e Dissolve 5-10 mg of spiro[2.4]heptane in approximately 0.6-0.7 mL of a deuterated solvent
(e.g., CDCls).

» Transfer the solution to a 5 mm NMR tube.

IH NMR Acquisition:

e Spectrometer: 400 MHz or higher field NMR spectrometer.
e Pulse Sequence: Standard single-pulse sequence.

e Acquisition Parameters:

[¢]

Spectral Width: 10-12 ppm.

[¢]

Acquisition Time: 2-4 seconds.

[e]

Relaxation Delay: 1-2 seconds.

Number of Scans: 8-16.

o

e Processing: Fourier transform the FID, phase correct the spectrum, and reference the
solvent peak (e.g., CDCIs at 7.26 ppm).

13C NMR Acquisition:
e Spectrometer: 100 MHz or higher field NMR spectrometer.
e Pulse Sequence: Proton-decoupled single-pulse sequence.
e Acquisition Parameters:

o Spectral Width: 200-250 ppm.

o Acquisition Time: 1-2 seconds.

o Relaxation Delay: 2-5 seconds.
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o Number of Scans: 128-1024 (or more, depending on concentration).

o Processing: Fourier transform the FID, phase correct the spectrum, and reference the
solvent peak (e.g., CDCls at 77.16 ppm).

Infrared (IR) Spectroscopy

Sample Preparation (Gas Phase):
e Introduce a small amount of liquid spiro[2.4]heptane into a gas cell.
» Allow the sample to vaporize to a suitable pressure.
Acquisition:
o Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.
e Parameters:

o Resolution: 4 cm~1.

o Number of Scans: 16-32.

o Spectral Range: 4000-400 cm™1.
e Procedure:

o Acquire a background spectrum of the empty gas cell.

o Acquire the sample spectrum.

o The final spectrum is reported in terms of transmittance or absorbance.

Mass Spectrometry

Instrumentation:
e Gas Chromatograph-Mass Spectrometer (GC-MS) with an Electron lonization (EI) source.

GC Conditions:
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e Column: A non-polar capillary column (e.g., DB-5ms).

« Injection: Split injection of a dilute solution of spiro[2.4]heptane in a volatile solvent (e.qg.,
dichloromethane or hexane).

o Oven Program: Start at a low temperature (e.g., 40 °C) and ramp to a higher temperature
(e.g., 250 °C) to ensure separation from any impurities.

MS Conditions:

lonization Mode: Electron lonization (EI).

Electron Energy: 70 eV.

Mass Range: m/z 35-200.

Scan Speed: 1-2 scans/second.

Visualizations

The following diagrams illustrate key workflows and relationships in the spectroscopic analysis
of spiro[2.4]heptane.
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General Spectroscopic Analysis Workflow
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Caption: General workflow for spectroscopic analysis.
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Predicted Mass Spectrometry Fragmentation of Spiro[2.4]heptane
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Caption: Predicted fragmentation of spiro[2.4]heptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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